Cas no 58297-33-9 (Benzene, 4-ethynyl-1,2-dinitro-)

Benzene, 4-ethynyl-1,2-dinitro- structure
58297-33-9 structure
Product Name:Benzene, 4-ethynyl-1,2-dinitro-
CAS No:58297-33-9
MF:C8H4N2O4
MW:192.128361701965
CID:342563
PubChem ID:21482473
Update Time:2025-04-19

Benzene, 4-ethynyl-1,2-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-ethynyl-1,2-dinitro-
    • 4-ethynyl-1,2-dinitrobenzene
    • 3,4-dinitroethynyl benzene
    • PCTQESXTJXZFQK-UHFFFAOYSA-N
    • SCHEMBL11689602
    • DTXSID80614503
    • 58297-33-9
    • AKOS006308047
    • Inchi: 1S/C8H4N2O4/c1-2-6-3-4-7(9(11)12)8(5-6)10(13)14/h1,3-5H
    • InChI Key: PCTQESXTJXZFQK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C#C)C=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 192.01712
  • Monoisotopic Mass: 192.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent